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Compound of Interest

Compound Name: Thiophene-2-carbonyl-CoA

Cat. No.: B1241062 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Thiophene-2-carbonyl-CoA is an activated thioester of thiophene-2-carboxylic acid. As an

acyl-CoA derivative, it serves as a crucial intermediate and substrate in various biological

pathways, particularly in the microbial degradation of thiophene compounds.[1][2] The

synthesis of Thiophene-2-carbonyl-CoA is essential for studying the enzymes that metabolize

it, such as Thiophene-2-carbonyl-CoA monooxygenase, and for investigating its potential

effects on other CoA-dependent enzymes.[1][3] This document provides detailed protocols for

the chemical synthesis of Thiophene-2-carbonyl-CoA and its subsequent use in in vitro

enzymatic assays.

Synthesis of Thiophene-2-carbonyl-CoA
The synthesis is typically a two-step process: first, the activation of thiophene-2-carboxylic acid

to a more reactive intermediate like thiophene-2-carbonyl chloride, followed by the coupling of

this intermediate with Coenzyme A (CoA).
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Monooxygenase Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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